molecular formula C7H7F2N3O2 B6272594 5-(difluoromethyl)-N-methyl-3-nitropyridin-2-amine CAS No. 1989672-74-3

5-(difluoromethyl)-N-methyl-3-nitropyridin-2-amine

Cat. No. B6272594
CAS RN: 1989672-74-3
M. Wt: 203.1
InChI Key:
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Description

Difluoromethylation is a process that introduces a CF2H group into a molecule . It’s an important field of research that has seen significant advances, particularly in the formation of X–CF2H bonds where X can be C (sp), C (sp2), C (sp3), O, N, or S .


Synthesis Analysis

The synthesis of difluoromethyl-containing compounds has been achieved through various methods. For instance, the condensation of 5-aminopyrazoles with unsymmetrical 1,3-dicarbonyl compounds containing the difluoromethyl group has been reported . The last decade has seen an increase in metal-based methods that can transfer CF2H to C (sp2) sites .


Molecular Structure Analysis

While specific structural analysis for “5-(difluoromethyl)-N-methyl-3-nitropyridin-2-amine” is not available, it’s worth noting that the difluoromethyl group can significantly influence the properties of a molecule .


Chemical Reactions Analysis

Difluoromethylation reactions have been accomplished through Minisci-type radical chemistry, a strategy best applied to heteroaromatics . Electrophilic, nucleophilic, radical, and cross-coupling methods have been used to construct C (sp3)–CF2H bonds .


Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are influenced by its molecular structure and the presence of functional groups . The difluoromethyl group can modulate the properties of bioactive molecules .

Safety and Hazards

The safety and hazards associated with a specific compound depend on its physical and chemical properties. It’s important to refer to the relevant safety data sheets for specific information .

Future Directions

The field of difluoromethylation is rapidly advancing, with new methods and reagents being developed . Future research may focus on the site-selective installation of CF2H onto large biomolecules such as proteins , and the development of more efficient synthetic electrophilic fluorination processes .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-(difluoromethyl)-N-methyl-3-nitropyridin-2-amine involves the introduction of a difluoromethyl group, a nitro group, and a methyl group onto a pyridine ring.", "Starting Materials": [ "2-chloro-5-(difluoromethyl)pyridine", "N-methyl-3-nitropyridin-2-amine", "Sodium hydride", "Methyl iodide", "Nitric acid", "Sulfuric acid", "Hydrochloric acid", "Sodium nitrite", "Sodium bicarbonate", "Ethanol", "Water" ], "Reaction": [ "Step 1: Synthesis of 2-chloro-5-(difluoromethyl)pyridine by reacting 2,5-difluoropyridine with thionyl chloride and hydrogen chloride gas.", "Step 2: Nitration of N-methyl-3-pyridin-2-amine by reacting with nitric acid and sulfuric acid to form N-methyl-3-nitropyridin-2-amine.", "Step 3: Reduction of N-methyl-3-nitropyridin-2-amine to N-methyl-3-aminopyridin-2-amine by reacting with sodium hydride and hydrogen gas.", "Step 4: Methylation of N-methyl-3-aminopyridin-2-amine by reacting with methyl iodide and sodium bicarbonate to form N-methyl-3-methylaminopyridin-2-amine.", "Step 5: Diazotization of 2-chloro-5-(difluoromethyl)pyridine by reacting with sodium nitrite and hydrochloric acid to form the diazonium salt.", "Step 6: Coupling of the diazonium salt with N-methyl-3-methylaminopyridin-2-amine by reacting in ethanol to form 5-(difluoromethyl)-N-methyl-3-nitropyridin-2-amine." ] }

CAS RN

1989672-74-3

Product Name

5-(difluoromethyl)-N-methyl-3-nitropyridin-2-amine

Molecular Formula

C7H7F2N3O2

Molecular Weight

203.1

Purity

95

Origin of Product

United States

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